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Compound of Interest

Compound Name: Tetrahydromyrcenol

Cat. No.: B1206841

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the
environmental fate of Tetrahydromyrcenol (CAS No. 18479-57-7), a widely used fragrance
ingredient. The information is compiled from publicly available data, including predictive models
and safety assessments from regulatory and industry bodies. While specific experimental
reports for Tetrahydromyrcenol are not fully available in the public domain, this guide
synthesizes the existing knowledge on its biodegradability, bioaccumulation potential, and
abiotic degradation pathways.

Executive Summary

Tetrahydromyrcenol is a saturated tertiary alcohol used extensively in consumer products. Its
environmental fate is characterized by ready biodegradability, a low potential for
bioaccumulation, and predicted degradation in the atmosphere. While specific experimental
data on its hydrolysis and photolysis in aquatic environments are limited, its chemical structure
as a tertiary alcohol suggests resistance to oxidative degradation pathways. This document
outlines the key environmental parameters of Tetrahydromyrcenol, details the likely
experimental methodologies based on international guidelines, and provides visualizations of
its environmental pathways.

Physicochemical Properties
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A summary of the key physicochemical properties of Tetrahydromyrcenol is presented below.

These properties are crucial for predicting its environmental distribution and partitioning.

Property Value Source
Molecular Formula C10H220 [1]
Molecular Weight 158.28 g/mol [1]

Water Solubility

188.9 mg/L (estimated)

Vapor Pressure

0.114 mm Hg at 25°C

(estimated)

Log Kow (Octanol-Water

Partition Coefficient)

3.60 (estimated)

Henry's Law Constant

5.47 x 107-5 atm-m3/mole

(estimated)

Environmental Fate and Pathways

The environmental fate of a chemical is determined by a combination of transport and

transformation processes. For Tetrahydromyrcenol, the key pathways are biodegradation in

soil and water, and atmospheric oxidation.
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Key environmental fate pathways for Tetrahydromyrcenol.

Biodegradation

Tetrahydromyrcenol is considered to be readily biodegradable.[2] This is a critical factor in

mitigating its persistence in the environment.

Quantitative Data

Parameter Value Method Source
) ] Readily
Biodegradation 72.0% ) [2]
Biodegradable

Ultimate
Biodegradation
(Biowin3)

2.6373 (weeks-

months)

Estimation Model

Primary
Biodegradation
(Biowin4)

3.4659 (days-weeks)

Estimation Model
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Experimental Protocol: Ready Biodegradability - OECD 301F (Manometric Respirometry Test)

While the specific report for Tetrahydromyrcenol is not publicly available, the "readily
biodegradable" classification suggests a study following a standard guideline such as OECD
301F was likely conducted.[3][4][5]

Objective: To determine the potential for rapid and ultimate biodegradation of the test
substance in an aerobic aqueous medium.

Methodology:

e Test System: A defined volume of mineral medium, inoculated with a mixed population of
microorganisms from activated sludge, is placed in a closed respirometer.

o Test Substance Addition: A known concentration of Tetrahydromyrcenol is added to the test
vessels.

¢ Incubation: The vessels are incubated at a constant temperature (e.g., 20-25°C) in the dark
for 28 days.

o Measurement: The consumption of oxygen is measured over time using a manometer. This
is compared to the theoretical oxygen demand (ThOD) or chemical oxygen demand (COD)
of the substance.

» Control and Reference: Blank controls (inoculum only) and reference controls (a readily
biodegradable substance like sodium benzoate) are run in parallel to ensure the viability of
the inoculum and the test system.

o Pass Level: A substance is considered readily biodegradable if it reaches at least 60% of its
ThOD within a 10-day window during the 28-day test period.
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Workflow for OECD 301F Ready Biodegradability Test.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1206841?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Bioaccumulation

The potential for a substance to bioaccumulate in organisms is a key consideration in
environmental risk assessment. The octanol-water partition coefficient (Log Kow) is a primary
indicator of this potential.

Quantitative Data

Parameter Value Method Source
KOWWIN v1.67
Log Kow 3.60 ]
estimate
Bioconcentration Regression-based
110.7 L/kg wet-wt
Factor (BCF) method

A Log Kow of 3.60 suggests a moderate potential for bioaccumulation. However, the
substance's ready biodegradability is expected to significantly mitigate this potential in the
environment.

Abiotic Degradation

Hydrolysis: The EPI Suite™ model could not estimate the rate of hydrolysis for
Tetrahydromyrcenol. As a tertiary alcohol, it is generally resistant to hydrolysis under typical
environmental pH conditions (pH 4-9).[2][6][7] The C-O bond in tertiary alcohols is sterically
hindered, making nucleophilic attack by water less likely.[7]

Photolysis: Direct photolysis in water is not expected to be a significant degradation pathway
for Tetrahydromyrcenol as it does not contain chromophores that absorb light in the
environmentally relevant UV spectrum (>290 nm). Indirect photolysis, mediated by reaction
with photochemically produced reactive species like hydroxyl radicals, may occur, but specific
data for Tetrahydromyrcenol is not available. Studies on other tertiary alcohols suggest that
photocatalytic degradation can occur, but this is highly dependent on environmental conditions.

[8]°]

Atmospheric Oxidation: In the atmosphere, Tetrahydromyrcenol is expected to be degraded
by reaction with photochemically-produced hydroxyl (OH) radicals.
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Quantitative Data

Parameter Value Method Source

12.7836 x 10"-12 )
OH Rate Constant AopWin v1.92 -
cm3/molecule-sec

) ) 10.040 hours (12-hr )
Atmospheric Half-Life AopWin v1.92 -
day; 1.5E6 OH/cm3)

This relatively short atmospheric half-life indicates that Tetrahydromyrcenol that volatilizes is
unlikely to persist in the atmosphere or be transported over long distances. The primary
degradation mechanism is likely H-atom abstraction from the C-H bonds by OH radicals.[10]
[11]

Ecotoxicity

Tetrahydromyrcenol is classified as harmful to aquatic life with long-lasting effects.[1]

Quantitative Data

Endpoint Value Species Method Source
Acute Aquatic
o H402: Harmful to GHS
Toxicity o - o [1]
aquatic life Classification
(Category 3)
) ) H412: Harmful to
Chronic Aquatic o ]
o aquatic life with GHS
Toxicity ] - o [1]
long lasting Classification
(Category 3)
effects
) 27.8 mg/L (read-
96-h LC50 (Fish) - - [12]

across)

Experimental Protocol: Fish, Acute Toxicity Test - OECD 203
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The aquatic toxicity of Tetrahydromyrcenol to fish was likely determined following a
standardized protocol such as OECD 203.[13][14][15][16][17]

Objective: To determine the concentration of a substance that is lethal to 50% of the test fish
(LC50) over a 96-hour exposure period.

Methodology:
o Test Organism: A standard fish species (e.g., Zebrafish, Rainbow Trout) is selected.

o Test Conditions: Fish are exposed to a range of concentrations of Tetrahydromyrcenol in
water under controlled conditions (temperature, light, oxygen).

o Exposure Duration: The exposure period is typically 96 hours.
o Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

o Data Analysis: The LC50 value and its 95% confidence limits are calculated using statistical
methods.
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Workflow for OECD 203 Fish Acute Toxicity Test.

Conclusion

Based on the available data, Tetrahydromyrcenol is not expected to be a persistent or
bioaccumulative substance in the environment. Its primary removal mechanism is through
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biodegradation in aquatic and terrestrial systems. Atmospheric residence time is also predicted
to be short due to rapid oxidation. While it is classified as harmful to aquatic organisms, the risk
is mitigated by its ready biodegradability. Further experimental studies on its hydrolysis and
photolysis under various environmental conditions would provide a more complete picture of its
environmental fate. The methodologies presented in this guide, based on OECD guidelines,
represent the standard for assessing the environmental safety of chemicals like
Tetrahydromyrcenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Environmental Fate of Tetrahydromyrcenol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206841#environmental-fate-of-tetrahydromyrcenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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